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Compound of Interest

Compound Name: Corynoxidine

Cat. No.: B162095 Get Quote

Antiproliferative Activity Assay (MTT Assay)
The antiproliferative activity of the compounds was determined using a standard MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Protocol:

Cell Seeding: HUVECs and KB3-1 cells were seeded into 96-well plates at a density of 5 x

10³ cells/well and allowed to adhere overnight.

Compound Treatment: The cells were then treated with various concentrations of Cortistatin

A and its synthetic analogs for a specified period (e.g., 72 hours).

MTT Addition: After the incubation period, the culture medium was replaced with fresh

medium containing MTT solution (final concentration 0.5 mg/mL) and incubated for another 4

hours at 37°C.

Formazan Solubilization: The medium was removed, and the formed formazan crystals were

dissolved in a solubilization solution (e.g., DMSO).

Absorbance Measurement: The absorbance of the solubilized formazan was measured at a

wavelength of 570 nm using a microplate reader.

Data Analysis: The IC50 values were calculated from the dose-response curves.
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Caption: Synthetic workflow for pyrone- and pyridone-embedded Cortistatin A analogs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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